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Compound of Interest

Compound Name: Diisopropylamine

Cat. No.: B044863 Get Quote

Diisopropylamine (DIPA) is a secondary amine characterized by the presence of two

isopropyl groups bonded to a central nitrogen atom.[1] This sterically hindered amine is a

versatile organic compound widely utilized as a precursor, a catalyst, and a solvent in

numerous industrial and laboratory syntheses.[1][2][3] Its significance is particularly

pronounced in the formation of non-nucleophilic strong bases, most notably lithium

diisopropylamide (LDA).[4] This guide provides a detailed overview of its chemical structure,

physicochemical properties, and key experimental protocols for its synthesis and application.

Chemical Structure and Identification
Diisopropylamine is a symmetrical secondary amine. The molecule consists of a nitrogen

atom attached to the secondary carbon atoms of two isopropyl groups. This bulky substitution

pattern is crucial to its chemical reactivity, particularly its reduced nucleophilicity compared to

less hindered amines.[4] It is a colorless to pale yellow liquid that presents with a characteristic

ammonia-like or fishy odor.[1][3][5]

IUPAC Name: N-(Propan-2-yl)propan-2-amine[4][5]

Synonyms: DIPA, Di(propan-2-yl)amine, N,N-Diisopropylamine[2][4][5]

Molecular Formula: C₆H₁₅N[2][6][7]

Linear Formula: [(CH₃)₂CH]₂NH[8][9]
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CAS Number: 108-18-9[6]

Physicochemical and Spectroscopic Data
The quantitative properties of diisopropylamine are summarized in the table below, providing

key data for researchers and chemical professionals.

Property Value Reference(s)

Identifiers

Molecular Weight 101.19 g/mol [2][5][6][8]

CAS Number 108-18-9 [2][6][8]

PubChem CID 7912 [2][5]

EC Number 203-558-5 [8]

Physical Properties

Appearance
Colorless liquid with an

ammonia/fish-like odor
[1][4][5]

Boiling Point 84 °C [2][3][9][10]

Melting Point -61 °C [2][3][10][11]

Density 0.722 g/mL at 25 °C [2][3]

Solubility
Slightly soluble in water;

miscible with organic solvents
[1][11][12]

Vapor Pressure 81.16 mm Hg at 25 °C [11]

Refractive Index (n²⁰/D) 1.392 [3][11]

Safety Data

Flash Point -13 °C to -1.11 °C [10][11]

Autoignition Temperature 316 °C [11]
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Detailed methodologies for the synthesis of diisopropylamine and its subsequent use in

preparing a key reagent are outlined below.

Diisopropylamine is commercially produced through the reductive amination of acetone with

ammonia.[4] This process typically employs a metal catalyst.

Reaction: 2 (CH₃)₂CO + NH₃ + 2 H₂ → [(CH₃)₂CH]₂NH + 2 H₂O

Reactants: Acetone, anhydrous ammonia, hydrogen gas.

Catalyst: A modified copper oxide, often copper chromite, is generally used as the catalyst.

[4]

Procedure:

Acetone and liquid ammonia are mixed in a suitable molar ratio.

The mixture is fed into a high-pressure reactor containing the catalyst.

Hydrogen gas is introduced into the reactor.

The reaction is carried out at elevated temperature and pressure.

Upon completion, the reaction mixture is cooled, and the excess ammonia and hydrogen

are recovered.

The crude product is purified by fractional distillation to yield high-purity

diisopropylamine.

Purification: For laboratory use, commercial diisopropylamine can be dried by distillation

from potassium hydroxide (KOH) or over sodium wire.[4]

Diisopropylamine is the essential precursor for the synthesis of Lithium Diisopropylamide

(LDA), a widely used non-nucleophilic strong base in organic synthesis.[4]

Reaction: [(CH₃)₂CH]₂NH + R-Li → [(CH₃)₂CH]₂NLi + R-H (where R-Li is typically n-

butyllithium)
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Reagents: Diisopropylamine, n-butyllithium (n-BuLi) in a suitable solvent (e.g., hexanes),

and a dry, inert solvent like tetrahydrofuran (THF).

Procedure (under an inert atmosphere, e.g., Argon or Nitrogen):

An oven-dried reaction flask equipped with a magnetic stirrer and a septum is charged

with freshly distilled, anhydrous THF.

The flask is cooled to -78 °C using a dry ice/acetone bath.

Diisopropylamine, freshly distilled from KOH, is added dropwise to the cold THF.

A solution of n-butyllithium in hexanes is added slowly to the stirred diisopropylamine
solution at -78 °C.

The reaction mixture is stirred at -78 °C for approximately 30 minutes, during which time

the LDA is formed and remains in solution. The resulting solution is a pale yellow color.

The freshly prepared LDA solution is typically used immediately for subsequent

deprotonation reactions.

Visualizations
The following diagrams illustrate the chemical structure of diisopropylamine and a logical

workflow for the synthesis of LDA.

Caption: 2D chemical structure of Diisopropylamine (C₆H₁₅N).
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Caption: Experimental workflow for the synthesis of LDA from Diisopropylamine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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